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Compound of Interest

Compound Name: Neopentyl glycol dimethylsulfate

Cat. No.: B1616078 Get Quote

Essential Safety and Handling Guide for
Neopentyl Glycol Dimethylsulfate
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of Neopentyl glycol dimethylsulfate in a laboratory setting. It

is intended for researchers, scientists, and professionals in drug development to ensure the

safe management of this chemical.

Chemical and Physical Properties
A summary of the key quantitative data for Neopentyl glycol dimethylsulfate is presented

below for easy reference.

Property Value Reference

CAS Number 53555-42-1

Molecular Formula C₇H₁₆O₆S₂

Molecular Weight 260.33 g/mol

Appearance Solid

Melting Point 69-74 °C

Boiling Point 253-258 °C
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Hazard Identification and Personal Protective
Equipment (PPE)
Neopentyl glycol dimethylsulfate is classified as a hazardous substance that causes serious

eye damage.[1] Adherence to proper PPE protocols is mandatory to minimize exposure risk.

PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield. Must be compliant

with EN 166 (EU) or NIOSH

(US) standards.[1][2]

To prevent contact with eyes,

which can cause serious

damage.[1]

Hand Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Gloves

must be inspected before use

and disposed of properly after.

[1][2]

To prevent skin contact.

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher should be used

if ventilation is inadequate or if

dust is generated.[3]

To prevent inhalation of dust

particles.

Body Protection

A lab coat or chemical-

resistant apron should be

worn.[4]

To protect skin and clothing

from splashes or spills.

Operational Plan: Step-by-Step Handling Procedure
The following protocol outlines the safe handling of Neopentyl glycol dimethylsulfate from

receipt to disposal.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.
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Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.[1][5]

Keep the container tightly closed.[1]

2. Preparation for Use:

Work in a designated area, preferably within a chemical fume hood, to ensure adequate

ventilation.[1][2]

Assemble all necessary equipment and PPE before handling the chemical.

Ensure an eyewash station and safety shower are readily accessible.[6]

3. Weighing and Solution Preparation:

To minimize dust formation, handle the solid chemical carefully.[1][2]

If weighing out the solid, do so in a fume hood or a ventilated balance enclosure.

When preparing solutions, slowly add the Neopentyl glycol dimethylsulfate to the solvent

to avoid splashing.

4. Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][2]

Decontaminate all work surfaces and equipment.

Properly remove and dispose of contaminated PPE.

Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

Skin Contact: Remove contaminated clothing and rinse skin with plenty of water.[7]
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Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[2]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[2]

Disposal Plan
All waste containing Neopentyl glycol dimethylsulfate must be treated as hazardous waste.

Solid Waste: Collect solid waste in a designated, labeled, and sealed container.[1][2]

Liquid Waste: Collect liquid waste in a separate, labeled, and sealed container.

Disposal Method: Dispose of waste through a licensed hazardous waste disposal company.

One recommended method is to dissolve the material in a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[1][2] Do not

dispose of it down the drain.[1][2]

Workflow for Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

Neopentyl glycol dimethylsulfate.
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Safe Handling and Disposal Workflow for Neopentyl Glycol Dimethylsulfate
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Dispose via Licensed Hazardous Waste Company

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1616078?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616078?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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